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Introduction

Basic copper nitrate, with the chemical formula Cuz(OH)sNOs, is a promising oxidizer for solid
propellants, particularly in applications requiring high gas output and thermal stability, such as
in airbag gas generants.[1] Its use in combination with fuels like guanidine nitrate has been the
subject of research to achieve desirable combustion characteristics. This document provides
detailed application notes and experimental protocols for the synthesis of basic copper nitrate,
its formulation into a solid propellant with guanidine nitrate, and the subsequent
characterization of the propellant's performance.

Data Presentation
Thermal Decomposition of Basic Copper Nitrate

The thermal stability of an oxidizer is a critical parameter in propellant formulations. Basic
copper nitrate undergoes decomposition upon heating. The decomposition of basic copper
nitrate (Cuz(OH)sNOs) occurs between 160 and 235°C, yielding copper(ll) oxide (CuO) as the
solid residue.[2] The gaseous products evolved during decomposition include nitric acid
(HNO3), water (H20), nitrogen dioxide (NO2), and oxygen (02).[2]
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Property Value Reference
Decomposition Temperature

160 - 235 °C [2]
Range
Solid Residue CuO [2]
Gaseous Products HNOs3, H20, NO2, O2 [2]

Performance of Guanidine Nitrate/Basic Copper Nitrate
Propellants

The burn rate of a solid propellant is a key performance metric, often characterized by the
empirical Vieille's Law, r = aPn, where 'r' is the burn rate, 'P' is the pressure, and 'a’ and 'n' are
the burn rate coefficient and pressure exponent, respectively. The following table summarizes
the burn rate data for a baseline propellant formulation of Guanidine Nitrate (GN) and Basic
Copper Nitrate (BCN) and the effect of metal oxide additives. The baseline formulation consists

of a stoichiometric mixture of GN and BCN.[3]
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Propellant Pressure Burn Rate Pressure
. Reference
Composition (MPa) (mmls) Exponent (n)
GN/BCN
_ 6.9 10.2 0.75 (at 25°C) [3][4]

(baseline)
13.8 16.5 [3]
20.7 22.1 [3]
27.6 27.2 [3]
GN/BCN + 4%

_ 6.9 9.8 - [3]
micro-Al20s
13.8 15.9 [3]
20.7 21.5 [3]
27.6 26.8 [3]
GN/BCN + 4%

_ 6.9 11.0 - [3]
micro-CeOz
13.8 17.8 [3]
20.7 23.9 [3]
27.6 29.5 [3]
GN/BCN + 4%

_ , 6.9 10.1 - [3]
micro-TiO2
13.8 16.3 [3]
20.7 22.0 [3]
27.6 27.3 [3]

Note: Specific impulse data for basic copper nitrate-based propellants is not readily available in
the reviewed literature. Experimental determination is recommended for specific formulations.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://files.core.ac.uk/download/pdf/333661998.pdf
https://www.researchgate.net/publication/335060078_Burning_Rate_Characterization_of_Guanidine_Nitrate_and_Basic_Copper_Nitrate_Propellants_with_Metal_Oxide_Additives
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Synthesis of Basic Copper Nitrate (Cuz(OH)sNO3)

This protocol is synthesized from various patented methods for producing basic copper nitrate
suitable for pyrotechnic applications.[5]

Materials:

Copper(ll) nitrate trihydrate (Cu(NOs)2-3Hz20)

Sodium hydroxide (NaOH) or Ammonium hydroxide (NH4OH)

Deionized water

Citric acid or a citrate salt (catalyst, optional)[5]

Equipment:

Reaction vessel with stirring capability

Heating mantle or water bath

pH meter

Filtration apparatus (e.g., Buchner funnel)

Drying oven
Procedure:
e Prepare Reactant Solutions:

o Prepare an aqueous solution of copper(ll) nitrate (Solution A). The concentration can
range from a dilute solution to a saturated one.[6]

o Prepare an aqueous solution of a base, such as sodium hydroxide or ammonium
hydroxide (Solution B).

o If using a catalyst, dissolve a small amount of citric acid or a citrate salt in either Solution A
or Solution B.[5]
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e Reaction:

o Heat the reaction vessel containing deionized water to a controlled temperature, typically
between 60-95°C.[7]

o Simultaneously and slowly add Solution A and Solution B to the reaction vessel with
constant stirring.

o Monitor and maintain the pH of the reaction mixture between 6 and 8.[5] The formation of
a pale green-blue precipitate of basic copper nitrate will be observed.[8]

e Aging (Optional):

o The precipitate can be aged in the mother liquor with continued stirring for a period to
ensure complete reaction and uniform particle size.

e Isolation and Purification:
o Filter the precipitate using a Buchner funnel.
o Wash the filter cake with deionized water to remove any soluble impurities.
o Perform a final wash with ethanol to aid in drying.

e Drying:

o Dry the purified basic copper nitrate in a drying oven at a temperature below its
decomposition point, for instance, at 80°C, until a constant weight is achieved.

Formulation of Guanidine Nitrate/Basic Copper Nitrate
Solid Propellant

This protocol is based on methodologies described for preparing composite solid propellants.

[3]
Materials:

e Guanidine nitrate (GN), finely ground
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e Basic copper nitrate (BCN), finely ground
o Metal oxide catalyst (e.g., Al203, CeOz2, TiOz), optional

e Binder system (e.g., hydroxyl-terminated polybutadiene - HTPB and a curing agent), if a
castable propellant is desired. For pressed pellets, a binder may not be necessary.

Equipment:
e Acoustic mixer or other suitable energetic materials mixer
e Hydraulic press with pellet die
« Inhibitor coating (e.g., high-temperature paint)
Procedure:
o Component Preparation:
o Ensure all components are thoroughly dried and finely ground to a consistent particle size.
e Mixing:

o Carefully weigh the desired amounts of GN, BCN, and any optional catalyst according to
the desired formulation. A stoichiometric mixture of GN and BCN is a common starting
point.[3]

o Mix the powders in an appropriate mixer until a homogeneous blend is achieved. For small
batches, a Resodyn acoustic mixer can be used.[4]

e Pressing:
o Transfer the mixed powder into a pellet die.

o Press the powder using a hydraulic press at a sufficient pressure to form a dense,
coherent pellet.

e [nhibition:
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o Coat the sides of the cylindrical pellet with an inhibitor to ensure that burning only occurs
on the end faces.[9] This is crucial for accurate burn rate measurements in a strand
burner.

Performance Characterization

The following protocol is a generalized procedure based on the Crawford-style strand burner
method.[2][9]

Equipment:

Strand burner pressure vessel

Pressurization system (e.g., nitrogen gas cylinder and regulator)

Ignition system (e.g., nichrome wire)

Data acquisition system to record pressure and burn time (e.g., pressure transducer and
timer or high-speed camera)

Procedure:

Sample Preparation:

o Prepare inhibited cylindrical propellant strands as described above.

o Embed fuse wires at known distances along the strand for timing the burn front
progression.[10]

Mounting:

o Securely mount the propellant strand in the holder within the strand burner vessel.

Pressurization:

o Seal the vessel and pressurize it to the desired test pressure with an inert gas like
nitrogen.[9]

Ignition and Data Acquisition:
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o Ignite the top surface of the propellant strand using the ignition system.

o Record the time it takes for the flame front to travel between the embedded fuse wires.

o Simultaneously record the pressure inside the vessel.

e Calculation:

o Calculate the linear burn rate by dividing the distance between the fuse wires by the
recorded time interval.

o Repeat the experiment at various pressures to determine the pressure exponent 'n'.

A closed bomb test can be used to evaluate the ballistic properties of a propellant.[11][12]

Equipment:

Closed bomb of a known volume

Pressure transducer

Data acquisition system

Ignition system

Procedure:

o Sample Placement:

o Place a known mass of the propellant sample inside the closed bomb.

e Sealing and Ignition:

o Seal the bomb and ignite the propellant.

o Data Recording:

o Record the pressure-time history of the combustion event using the pressure transducer
and data acquisition system.
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e Analysis:

o From the pressure-time curve, parameters such as the maximum pressure and the rate of
pressure rise can be determined, which are related to the propellant's burning rate and
energy content.[12]

Mandatory Visualization

Performance Characterization

q o a . Ballistic Evaluation
Synthesis of Basic Copper Nitrate Propellant Formulation (Closed Bomb)
Prepare Reactant Controlled Reaction Filtration and . Mixing of Pressing into Inhibitor
Solutions (A & B) (pH, Temp) Washing GN and BCN Pellets Coating
Burn Rate Measurement
(Strand Burner)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis, formulation, and characterization of basic
copper nitrate-based solid propellants.
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Inhibited Propellant Strand
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Mount in Strand Burner
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Caption: Logical workflow for determining the burn rate of a solid propellant using the strand
burner method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b080931?utm_src=pdf-body-img
https://www.benchchem.com/product/b080931?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

o 1. researchgate.net [researchgate.net]

e 2. Strand Burner - Design Integrated Tech [ditusa.com]
o 3. files.core.ac.uk [files.core.ac.uk]

o 4. researchgate.net [researchgate.net]

e 5. CN102633290A - Preparation method for basic copper nitrate - Google Patents
[patents.google.com]

e 6. US4971640A - Composite propellants containing copper compounds as ballistic modifiers
- Google Patents [patents.google.com]

e 7. sundevilrocketry.github.io [sundevilrocketry.github.io]

o 8. jitf.alzahra.ac.ir [jitf.alzahra.ac.ir]

¢ 9. Richard Nakka's Experimental Rocketry Site [nakka-rocketry.net]
e 10. scispace.com [scispace.com]

e 11. experts.illinois.edu [experts.illinois.edu]

e 12. apps.dtic.mil [apps.dtic.mil]

» To cite this document: BenchChem. [Application Notes and Protocols: Basic Copper Nitrate
as an Oxidizer in Solid Propellants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080931#basic-copper-nitrate-as-an-oxidizer-in-solid-
propellants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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